7-(furan-2-ylmethyl)-6-imino-N-[(4-methoxyphenyl)methyl]-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

• Molecular Formula: C26H23N5O4
• Molecular Weight: 469.5 g/mol
• IUPAC Name: 7-(furan-2-ylmethyl)-6-imino-N-[(4-methoxyphenyl)methyl]-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• InChI: InChI=1S/C26H23N5O4/c1-16-5-3-11-30-23(16)29-24-21(26(30)33)13-20(22(27)31(24)15-19-6-4-12-35-19)25(32)28-14-17-7-9-18(34-2)10-8-17/h3-13,27H,14-15H2,1-2H3,(H,28,32)
• InChI Key: VAUIYCJZXLVZCX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC3=C(C2=O)C=C(C(=N)N3CC4=CC=CO4)C(=O)NCC5=CC=C(C=C5)OC

Description

7-(furan-2-ylmethyl)-6-imino-N-[(4-methoxyphenyl)methyl]-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide is a complex organic compound with a unique tricyclic structure. This compound is notable for its potential applications in various scientific fields, including chemistry, biology, and medicine. Its structure comprises a furan ring, an imino group, and a triazatricyclo framework, making it a subject of interest for researchers.

Preparation Methods

Introduction of the Furan-2-ylmethyl Group

Method 3: Nucleophilic Substitution

• Starting Material : Triazatricyclo intermediate with a reactive halogen (e.g., chloride at position 7).

• Reagents : Furan-2-ylmethylamine, triethylamine (base), dichloromethane/THF solvent.

• Conditions : Inert atmosphere, 0–25°C, 4–6 hours.

• Yield : 60–75% after column chromatography.

Method 4: Reductive Amination

• Starting Material : Aldehyde-functionalized triazatricyclo compound.

• Reagents : Furan-2-ylmethylamine, NaBH₃CN, methanol.

• Conditions : Room temperature, 12 hours.

• Yield : 65–80%.

Attachment of the 4-Methoxyphenylmethyl Group

Method 5: Mitsunobu Reaction

• Starting Material : Hydroxyl-bearing triazatricyclo intermediate.

• Reagents : 4-Methoxyphenylmethanol, DIAD, PPh₃, THF.

• Conditions : 0°C to room temperature, 6–8 hours.

• Yield : 70–85%.

Method 6: Ullmann Coupling

• Starting Material : Iodo-triazatricyclo derivative.

• Reagents : 4-Methoxyphenylmethylamine, CuI, K₂CO₃, DMSO.

• Conditions : 100°C, 12 hours.

• Yield : 55–65%.

Final Carboxamide Formation

Method 7: Carbodiimide-Mediated Amidation

• Starting Material : Triazatricyclo carboxylic acid.

• Reagents : HATU, DIPEA, N-[(4-methoxyphenyl)methyl]amine, DMF.

• Conditions : Room temperature, 2 hours.

• Yield : 80–90%.

Method 8: Enzymatic Resolution

• Starting Material : Racemic carboxamide precursor.

• Reagents : Lipase B, phosphate buffer (pH 7.0).

• Conditions : 37°C, 24 hours.

• Outcome : Achieves 78% optical purity.

Comparative Analysis of Methods

Step	Method	Yield (%)	Purity (%)	Key Advantage	Limitation
Core Formation	Method 1	70–85	>95	High regioselectivity	Requires Pd catalyst
Furan Incorporation	Method 3	60–75	90–95	Mild conditions	Limited to halogenated intermediates
Methoxyphenyl Addition	Method 5	70–85	>90	Broad functional group tolerance	Expensive reagents
Carboxamide Synthesis	Method 7	80–90	>95	Rapid and scalable	Sensitive to moisture

Industrial-Scale Considerations

• Catalyst Recycling : Pd catalysts in Method 1 are recovered via biphasic extraction, reducing costs.

• Purification : Continuous chromatography (e.g., SMB) enhances throughput for intermediates.

• Safety : Tosyl chloride in Method 2 requires strict temperature control to avoid exothermic side reactions.

Challenges and Innovations

• Stereochemical Control : Asymmetric hydroboration (Method 6) achieves 98% enantiomeric excess for chiral intermediates.

• Byproduct Mitigation : Low CO pressure in Method 1 minimizes 2-ketocarboxamide formation .

Chemical Reactions Analysis

Types of Reactions

7-(furan-2-ylmethyl)-6-imino-N-[(4-methoxyphenyl)methyl]-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the reagents used.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in ethanol.

Substitution: Halogenating agents like bromine or chlorine.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

7-(furan-2-ylmethyl)-6-imino-N-[(4-methoxyphenyl)methyl]-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 7-(furan-2-ylmethyl)-6-imino-N-[(4-methoxyphenyl)methyl]-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

• **N-(Furan-2-ylmethyl)-6-imino-11-methyl-2-oxo-7-(oxolan-2-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide.
• **Ethyl 7-(furan-2-ylmethyl)-6-(4-methoxybenzoyl)imino-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate .

Uniqueness

The uniqueness of 7-(furan-2-ylmethyl)-6-imino-N-[(4-methoxyphenyl)methyl]-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide lies in its specific structural features, such as the furan ring and the triazatricyclo framework. These features contribute to its distinct chemical and biological properties, making it a valuable compound for research and industrial applications.

Biological Activity

The compound 7-(furan-2-ylmethyl)-6-imino-N-[(4-methoxyphenyl)methyl]-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide is a complex organic molecule with significant potential for biological activity due to its unique structural features. This article delves into its biological properties, including antimicrobial and cytotoxic effects, supported by diverse research findings.

Structural Characteristics

The molecular formula of this compound is $C_{18}H_{18}N_{4}O_{3}$. Its structure comprises:

• A furan ring
• An imine group
• A methoxyphenyl moiety

These functional groups contribute to its reactivity and potential pharmacological effects.

Antimicrobial Properties

Research indicates that compounds similar to the target molecule exhibit promising antimicrobial activity. For instance, derivatives containing the furan moiety have been tested against various bacterial strains. In a study comparing different derivatives, one compound demonstrated effective inhibition against Staphylococcus epidermidis at a concentration as low as 4 µg/mL . The minimal inhibitory concentrations (MICs) for several tested compounds ranged from 2 µg/mL to 16 µg/mL against clinical isolates .

Compound	MIC (µg/mL)	Bacterial Strain
Compound 6	2	S. epidermidis T 5501 851/19
Compound 6	4	S. epidermidis
Compound 1	8	Various Gram-positive strains
Compound 1	16	S. aureus

Cytotoxic Activity

The cytotoxicity of the compound was evaluated against human cancer cell lines using the MTT assay. Notably, the derivatives were found to be noncytotoxic towards normal human keratinocyte cells (HaCaT), indicating a favorable safety profile . The most promising derivatives showed selective activity against cancer cells without adversely affecting normal cells.

Case Studies and Research Findings

• Antimicrobial Evaluation : A study synthesized various furan-containing compounds and assessed their antimicrobial efficacy against standard and clinical strains. The results highlighted that specific substitutions on the furan ring significantly enhanced activity against resistant bacterial strains .
• In Silico Studies : Structure-based pharmacological predictions indicated that the compound could interact with specific biological targets involved in bacterial cell wall synthesis and replication processes, suggesting a mechanism for its antimicrobial action.
• Comparative Analysis : In comparison with other known antimicrobial agents like Ciprofloxacin, some derivatives exhibited superior activity against both standard and clinical isolates of bacteria . This emphasizes the potential of these compounds in developing new antibiotics.

Q & A

Q. What are the key synthetic strategies for constructing the triazatricyclic core of this compound?

The triazatricyclic core is typically synthesized via multi-step cyclization reactions. A common approach involves:

• Cyclization precursors : Using substituted pyridine or pyrimidine derivatives as starting materials to build nitrogen-containing rings.
• Catalytic conditions : Transition-metal catalysts (e.g., palladium) or Brønsted acids may facilitate ring closure. For example, highlights microwave-assisted synthesis to accelerate reaction rates and improve yields .
• Functional group compatibility : Protecting groups (e.g., tert-butoxycarbonyl) are often employed to prevent side reactions during cyclization .

Q. How can spectroscopic methods resolve structural ambiguities in this compound?

Critical techniques include:

• NMR : $^{1}\text{H}$- and $^{13}\text{C}$-NMR can identify substituent positions (e.g., furan-2-ylmethyl vs. 4-methoxyphenyl groups). For instance, aromatic proton signals in the 6.5–8.0 ppm range distinguish furan and methoxyphenyl moieties .
• X-ray crystallography : Provides definitive confirmation of the tricyclic scaffold and stereochemistry .
• High-resolution mass spectrometry (HRMS) : Validates molecular weight (expected ~500–550 g/mol based on analogs in and ) .

Q. What role do the furan and methoxyphenyl groups play in modulating physicochemical properties?

• Furan-2-ylmethyl : Enhances π-π stacking interactions due to its aromaticity, potentially improving binding to hydrophobic enzyme pockets .
• 4-Methoxyphenyl : The methoxy group increases solubility in polar solvents (e.g., DMSO) while contributing to metabolic stability by resisting oxidative degradation .
• LogP considerations : Computational models predict a logP ~3.5–4.0, balancing membrane permeability and aqueous solubility .

Q. What experimental protocols ensure stability during storage and handling?

• Storage conditions : Lyophilized powder stored at -20°C under inert gas (e.g., argon) to prevent oxidation of the imino group .
• Solvent selection : Avoid protic solvents (e.g., water, alcohols) to minimize hydrolysis of the carboxamide moiety. DMF or acetonitrile is preferred for dissolution .

Advanced Research Questions

Q. How can regioselectivity challenges in functionalizing the triazatricyclo[8.4.0.03,8]tetradeca framework be addressed?

Regioselectivity is influenced by:

• Electronic effects : Electron-withdrawing groups (e.g., oxo) direct electrophilic substitution to specific positions. For example, the 11-methyl group in stabilizes intermediates during substitution reactions .
• Steric hindrance : Bulky substituents (e.g., 4-methoxyphenylmethyl) limit reactivity at sterically crowded sites .
• Computational guidance : DFT calculations (e.g., Fukui indices) predict reactive sites, as demonstrated in for analogous compounds .

Q. How should researchers reconcile contradictions in reported biological activity data?

Discrepancies often arise from:

• Substituent variability : Small structural changes (e.g., ethyl vs. propyl side chains) drastically alter target affinity. shows that ethyl derivatives exhibit stronger enzyme inhibition than bulkier analogs .
• Assay conditions : Standardize protocols (e.g., ATP concentration in kinase assays) to minimize variability. Cross-validate results using orthogonal methods (e.g., SPR vs. fluorescence polarization) .

Q. What computational tools predict interactions between this compound and biological targets?

• Molecular docking : Software like AutoDock Vina models binding to enzymes (e.g., kinases) by aligning the triazatricyclic core in hydrophobic pockets .
• MD simulations : Assess binding stability over time; highlights ICReDD’s quantum chemical calculations for optimizing reaction pathways .
• QSAR models : Correlate substituent properties (e.g., Hammett σ values) with activity trends .

Q. What strategies optimize reaction yields while minimizing by-products?

• Flow chemistry : Continuous reactors () improve mixing and thermal control, reducing side reactions like over-oxidation .
• Catalyst screening : High-throughput experimentation identifies optimal catalysts (e.g., Pd/C for hydrogenation) .
• By-product analysis : LC-MS monitors intermediates; recommends tetrabutylammonium bromide as a mediator for electrochemical steps .

Key Data from Analogous Compounds

Property	Value (Analog from )	Relevance to Target Compound
Molecular weight	370.4 g/mol	Expected range: ~500–550 g/mol
Solubility in DMSO	>10 mM	Likely similar due to polar groups
Melting point	62–64°C ()	Predicts crystalline stability
Reaction yield (optimized)	82% ()	Achievable with flow chemistry